Cas no 2320601-82-7 (1-cyclobutanecarbonyl-3-(thiophen-2-yl)pyrrolidine)

• Product Name: 1-cyclobutanecarbonyl-3-(thiophen-2-yl)pyrrolidine
• CAS No: 2320601-82-7
• MF: C₁₃H₁₇NOS
• MW: 235.345182180405
• CID: 5338554
• Update Time: 2025-05-20

1-cyclobutanecarbonyl-3-(thiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• cyclobutyl(3-(thiophen-2-yl)pyrrolidin-1-yl)methanone
• cyclobutyl-(3-thiophen-2-ylpyrrolidin-1-yl)methanone
• 1-cyclobutanecarbonyl-3-(thiophen-2-yl)pyrrolidine

• Inchi： 1S/C13H17NOS/c15-13(10-3-1-4-10)14-7-6-11(9-14)12-5-2-8-16-12/h2,5,8,10-11H,1,3-4,6-7,9H2
• InChI Key： UNQBQEYVNQZBDH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(C(C2CCC2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 2.3
• Topological Polar Surface Area: 48.6

Additional information on 1-cyclobutanecarbonyl-3-(thiophen-2-yl)pyrrolidine

1-Cyclobutanecarbonyl-3-(Thiophen-2-Yl)Pyrrolidine: A Comprehensive Overview

1-Cyclobutanecarbonyl-3-(thiophen-2-yl)pyrrolidine is a fascinating compound with the CAS number 2320601-82-7. This molecule belongs to the class of pyrrolidine derivatives, which have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. The compound's structure is characterized by a pyrrolidine ring substituted with a cyclobutanecarbonyl group at position 1 and a thiophene moiety at position 3. These substituents impart unique electronic and steric properties, making this compound a valuable tool in various research and industrial applications.

The synthesis of 1-cyclobutanecarbonyl-3-(thiophen-2-yl)pyrrolidine typically involves multi-step organic reactions, often leveraging advanced techniques such as Suzuki coupling or nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's physical properties, including its melting point, solubility, and stability under various conditions, have been extensively studied to optimize its use in different environments.

One of the most promising applications of 1-cyclobutanecarbonyl-3-(thiophen-2-yl)pyrrolidine lies in its potential as a building block for drug discovery. The pyrrolidine ring is known for its ability to form hydrogen bonds, which is crucial for bioavailability and target binding. Recent studies have explored its role as a scaffold in the development of novel therapeutics targeting central nervous system disorders, such as Alzheimer's disease and Parkinson's disease. The thiophene group further enhances the molecule's electronic versatility, enabling interactions with various biological targets.

In addition to its pharmacological applications, 1-cyclobutanecarbonyl-3-(thiophen-2-yl)pyrrolidine has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can significantly improve electrical conductivity without compromising mechanical stability. These findings highlight its versatility across multiple disciplines.

The environmental impact of 1-cyclobutanecarbonyl-3-(thiophen-2-yl)pyrrolidine has also been a topic of recent interest. Studies have focused on its biodegradability and toxicity profiles to ensure sustainable practices in its production and application. Preliminary results suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions, but further research is needed to fully understand its environmental footprint.

In conclusion, 1-cyclobutanecarbonyl-3-(thiophen-2-yl)pyrrolidine (CAS No: 2320601-82-7) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to unravel its full capabilities, this compound is poised to make significant contributions to both academic and industrial sectors.